Cas no 2172443-71-7 (4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol)

• Product Name: 4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol
• CAS No: 2172443-71-7
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5945874
• PubChem ID: 165588177
• Update Time: 2025-07-08

4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol
• EN300-1619229
• 4',4'-dimethyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclohexane]-1-ylmethanol
• 2172443-71-7

• Inchi： 1S/C13H22O2/c1-11(2)3-5-13(6-4-11)12(9-14)7-10(12)8-15-13/h10,14H,3-9H2,1-2H3
• InChI Key： QYGIMQWJAHZWSR-UHFFFAOYSA-N
• SMILES： O1CC2CC2(CO)C21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 4',4'-dimethyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol

Comprehensive Overview of 4',4'-Dimethyl-3-Oxaspirobicyclo[3.1.0]Hexane-2,1'-Cyclohexane-1-Ylmethanol (CAS No. 2172443-71-7)

The compound 4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanol (CAS No. 2172443-71-7) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its complex spirocyclic framework, combined with functional groups like the methanol moiety, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its rigid spirobicyclo structure could enhance binding affinity to biological targets.

In recent years, the demand for spirocyclic compounds has surged due to their ability to mimic natural product scaffolds and improve drug-like properties. The 4',4'-dimethyl substitution in this molecule further enhances its stability and lipophilicity, critical factors in pharmacokinetic optimization. This aligns with the growing trend of designing next-generation therapeutics with improved metabolic stability and reduced off-target effects. As such, this compound is frequently discussed in forums and publications focusing on fragment-based drug design and medicinal chemistry innovations.

From a synthetic perspective, the 3-oxaspiro ring system presents intriguing challenges and opportunities for chemists. Its preparation often involves multi-step sequences, including key transformations like cycloadditions and oxidative rearrangements. These methodologies are frequently searched by organic chemists seeking to expand their toolkit for constructing stereochemically complex architectures. The compound’s CAS No. 2172443-71-7 serves as a critical identifier in patent literature and commercial catalogs, reflecting its industrial relevance.

Beyond pharmaceuticals, 4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanol has potential applications in material science. Its rigid backbone could be leveraged to develop high-performance polymers or liquid crystal displays (LCDs), topics trending in nanotechnology circles. Researchers are also exploring its utility in chiral catalysis, where its stereocenters might enable asymmetric synthesis—a hot topic in green chemistry initiatives.

Environmental and regulatory considerations are increasingly shaping compound development. While 2172443-71-7 is not classified as hazardous, its synthesis often involves solvents and reagents that require careful handling—a concern echoed in searches for sustainable chemical processes. This underscores the importance of adopting green chemistry principles in its production, aligning with global efforts to reduce waste and energy consumption.

In summary, 4',4'-dimethyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanol represents a compelling case study at the intersection of synthetic chemistry and applied science. Its multifaceted applications—from drug discovery to advanced materials—highlight its value in addressing contemporary scientific challenges. As interest in spirocyclic scaffolds continues to rise, this compound will likely remain a focal point for innovation and research.